Cas no 87667-61-6 (6'-(p-Hydroxybenzoyl)mussaenosidic acid)

• Product Name: 6'-(p-Hydroxybenzoyl)mussaenosidic acid
• CAS No: 87667-61-6
• MF: C₂₃H₂₈O₁₂
• MW: 496.461228370667
• MDL: MFCD24849338
• CID: 3160219
• Update Time: 2025-06-06

6'-(p-Hydroxybenzoyl)mussaenosidic acid Chemical and Physical Properties

Names and Identifiers

• 6'-(p-Hydroxybenzoyl)mussaenosidic acid

• MDL： MFCD24849338
• Inchi： 1S/C23H28O12/c1-23(31)7-6-12-13(19(28)29)8-33-21(15(12)23)35-22-18(27)17(26)16(25)14(34-22)9-32-20(30)10-2-4-11(24)5-3-10/h2-5,8,12,14-18,21-22,24-27,31H,6-7,9H2,1H3,(H,28,29)/t12-,14-,15-,16-,17+,18-,21+,22+,23+/m0/s1
• InChI Key： IUXOFSAPFXGQID-FWYFFURISA-N
• SMILES： O[C@]1(C)CC[C@H]2C(C(=O)O)=CO[C@@H]([C@@H]12)O[C@@H]1[C@H]([C@@H]([C@H]([C@H](COC(C2C=CC(=CC=2)O)=O)O1)O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides

Additional information on 6'-(p-Hydroxybenzoyl)mussaenosidic acid

Introduction to 6'-(p-Hydroxybenzoyl)mussaenosidic Acid (CAS No. 87667-61-6)

6'-(p-Hydroxybenzoyl)mussaenosidic acid, identified by its Chemical Abstracts Service (CAS) number 87667-61-6, is a structurally complex natural product that has garnered significant attention in the field of chemobiology and drug discovery. This compound, derived from the plant species Mussaenda, exhibits a unique scaffold characterized by a glycosidic linkage and a p-hydroxybenzoyl moiety, which contribute to its distinctive pharmacological properties.

The structural elucidation of 6'-(p-Hydroxybenzoyl)mussaenosidic acid has been facilitated by advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have revealed the precise arrangement of atoms within the molecule, highlighting its potential as a bioactive agent. The presence of the p-hydroxybenzoyl group suggests that this compound may interact with biological targets through hydrophobic and hydrogen bonding interactions, making it a promising candidate for further investigation.

In recent years, there has been growing interest in natural products with glycosidic structures due to their potential therapeutic applications. 6'-(p-Hydroxybenzoyl)mussaenosidic acid is no exception, as preliminary studies have demonstrated its ability to modulate various biological pathways. For instance, research indicates that this compound may possess anti-inflammatory and antioxidant properties, which are critical in the management of chronic diseases such as diabetes and cardiovascular disorders.

The anti-inflammatory potential of 6'-(p-Hydroxybenzoyl)mussaenosidic acid has been explored in vitro using cellular models of inflammation. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). These findings are particularly relevant in the context of modern medicine, where inflammation is recognized as a key driver of numerous pathological conditions.

Beyond its anti-inflammatory effects, 6'-(p-Hydroxybenzoyl)mussaenosidic acid has also shown promise in antioxidant research. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in various diseases, including neurodegenerative disorders and cancer. Preliminary experiments suggest that this compound can scavenge ROS and protect cells from oxidative damage, thereby mitigating the risk of these conditions.

The structural complexity of 6'-(p-Hydroxybenzoyl)mussaenosidic acid presents both challenges and opportunities for drug development. On one hand, its intricate structure may hinder its absorption and distribution within the body. On the other hand, this complexity provides multiple sites for interaction with biological targets, potentially enhancing its therapeutic efficacy. Researchers are currently exploring strategies to optimize the pharmacokinetic properties of this compound while retaining its bioactivity.

In conclusion, 6'-(p-Hydroxybenzoyl)mussaenosidic acid (CAS No. 87667-61-6) represents a fascinating natural product with significant therapeutic potential. Its unique structure and demonstrated biological activities make it an attractive candidate for further investigation in chemobiology and drug discovery. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for the development of novel treatments for various human diseases.